Cas no 1350989-05-7 (4-(1,2,3,4-tetrahydroisoquinolin-2-yl)but-2-yn-1-amine)

• Product Name: 4-(1,2,3,4-tetrahydroisoquinolin-2-yl)but-2-yn-1-amine
• CAS No: 1350989-05-7
• MF: C₁₃H₁₆N₂
• MW: 200.279542922974
• MDL: MFCD23695374
• CID: 5217753
• PubChem ID: 71300277
• Update Time: 2025-05-19

4-(1,2,3,4-tetrahydroisoquinolin-2-yl)but-2-yn-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-Butyn-1-amine, 4-(3,4-dihydro-2(1H)-isoquinolinyl)-
• 4-(1,2,3,4-tetrahydroisoquinolin-2-yl)but-2-yn-1-amine

• MDL： MFCD23695374
• Inchi： 1S/C13H16N2/c14-8-3-4-9-15-10-7-12-5-1-2-6-13(12)11-15/h1-2,5-6H,7-11,14H2
• InChI Key： CFYUUPMQILIHDQ-UHFFFAOYSA-N
• SMILES： C(N)C#CCN1CCC2=C(C1)C=CC=C2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on 4-(1,2,3,4-tetrahydroisoquinolin-2-yl)but-2-yn-1-amine

Comprehensive Overview of 4-(1,2,3,4-Tetrahydroisoquinolin-2-yl)but-2-yn-1-amine (CAS No. 1350989-05-7)

4-(1,2,3,4-Tetrahydroisoquinolin-2-yl)but-2-yn-1-amine (CAS No. 1350989-05-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a tetrahydroisoquinoline core linked to a but-2-yn-1-amine moiety, making it a valuable scaffold for drug discovery and medicinal chemistry applications. Researchers are particularly interested in its potential as a bioactive intermediate due to its unique structural properties, which may influence receptor binding and metabolic stability.

The compound’s CAS number 1350989-05-7 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and research contexts. Its molecular structure combines aromaticity with alkyne functionality, offering versatility in synthetic modifications. Recent studies highlight its relevance in targeting neurological pathways, aligning with growing public interest in neurodegenerative disease research and cognitive health. This connection to brain-related therapeutics has spurred inquiries into its mechanism of action and potential clinical applications.

From a synthetic chemistry perspective, 4-(1,2,3,4-tetrahydroisoquinolin-2-yl)but-2-yn-1-amine exemplifies modern strategies in heterocyclic compound design. Its alkyne group enables click chemistry reactions, a trending topic in drug development circles. This adaptability resonates with industry demands for high-efficiency synthesis and green chemistry practices, which are frequently searched topics among professionals seeking sustainable lab solutions.

The compound’s nomenclature, including the long-tail keyword "tetrahydroisoquinolin-2-yl but-2-yn-1-amine derivative," reflects its complex yet systematic IUPAC naming. Such terminology is essential for patent searches and academic literature, where specificity drives discovery. Online queries often focus on its solubility, stability, and compatibility with common reagents, underscoring practical concerns for experimental use.

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Analytical techniques such as NMR spectroscopy and mass spectrometry are typically employed to characterize 4-(1,2,3,4-tetrahydroisoquinolin-2-yl)but-2-yn-1-amine, ensuring purity and structural verification. These methods are pivotal for quality control, a subject of recurring interest in pharmaceutical manufacturing forums. Additionally, the compound’s logP value and hydrogen bonding capacity are frequently discussed in ADME studies (Absorption, Distribution, Metabolism, Excretion), a hot topic in preclinical research.

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In summary, 4-(1,2,3,4-tetrahydroisoquinolin-2-yl)but-2-yn-1-amine (CAS No. 1350989-05-7) represents a nexus of innovation in medicinal chemistry and molecular biology. Its multifaceted applications, from neurological research to synthetic methodology development, position it as a compound of enduring scientific and industrial interest. By addressing both technical specifications and broader thematic queries, this overview caters to diverse audiences while adhering to SEO best practices.